Cas no 158117-56-7 (3,6-Dichloroquinolin-8-amine)

3,6-Dichloroquinolin-8-amine structure
3,6-Dichloroquinolin-8-amine structure
Product Name:3,6-Dichloroquinolin-8-amine
CAS No:158117-56-7
MF:C9H6Cl2N2
MW:213.063339710236
MDL:MFCD23161806
CID:1080290
PubChem ID:384171
Update Time:2025-04-20

3,6-Dichloroquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

    • 3,6-Dichloroquinolin-8-amine
    • 8-Amino-3,6-dichloroquinoline
    • 3,6-Dichloro-8-quinolinamine
    • 3,6-Dichloro-8-quinolinylamine
    • AC1L8MWW
    • AK149062
    • CTK8C9603
    • NCI60_026032
    • NSC673462
    • 8-Quinolinamine, 3,6-dichloro-
    • ZB0131
    • SB70019
    • 158117-56-7
    • SCHEMBL10321947
    • DB-296853
    • CHEMBL1997957
    • NSC-673462
    • MDL: MFCD23161806
    • Inchi: 1S/C9H6Cl2N2/c10-6-1-5-2-7(11)4-13-9(5)8(12)3-6/h1-4H,12H2
    • InChI Key: ZNNGHKIUXFCTFO-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C2C(=CC(=CN=2)Cl)C=1)N

Computed Properties

  • Exact Mass: 211.9908036g/mol
  • Monoisotopic Mass: 211.9908036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 38.9Ų

3,6-Dichloroquinolin-8-amine Pricemore >>

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